![molecular formula C21H23N7O3S2 B2486136 1-(7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide CAS No. 476482-58-3](/img/structure/B2486136.png)
1-(7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide
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Description
1-(7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H23N7O3S2 and its molecular weight is 485.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Properties
A study by Shafi, Rajesh, & Senthilkumar (2021) focused on synthesizing new piperidine substituted benzothiazole derivatives and exploring their biological properties. The compounds showed promising antibacterial and antifungal activities, indicating their potential as therapeutic agents.
Antimicrobial and Antituberculosis Activity
A compound structurally related to the specified chemical, as studied by Jeankumar et al. (2013), demonstrated significant activity against Mycobacterium tuberculosis, suggesting a potential application in treating tuberculosis.
Anti-Inflammatory and Analgesic Properties
Research by Abu‐Hashem et al. (2020) on derivatives of benzodifuranyl and thiazolopyrimidines showed that these compounds had notable anti-inflammatory and analgesic activities. This indicates a potential use in pain management and inflammation control.
Quantitative Structure-Activity Relationship (QSAR) Analysis
A QSAR analysis conducted by Al-Masoudi, Salih, & Al-Soud (2011) on benzothiazoles derivatives, including those structurally similar to the specified compound, provided insights into the relationship between chemical structure and biological activity, aiding in the design of more effective therapeutic agents.
Anticancer Activity
In a study by Nadhum & Mohammed (2020), compounds structurally related to the specified chemical demonstrated anticancer properties, suggesting potential applications in cancer treatment.
Properties
IUPAC Name |
1-[7-[2-(1,3-benzothiazol-2-ylsulfanyl)ethyl]-3-methyl-2,6-dioxopurin-8-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N7O3S2/c1-26-17-15(18(30)25-20(26)31)28(19(24-17)27-8-6-12(7-9-27)16(22)29)10-11-32-21-23-13-4-2-3-5-14(13)33-21/h2-5,12H,6-11H2,1H3,(H2,22,29)(H,25,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WODOKCHZVUDSNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCC(CC3)C(=O)N)CCSC4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N7O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
476482-58-3 |
Source
|
Record name | 1-{7-[2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)ETHYL]-3-METHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL}-4-PIPERIDINECARBOXAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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